Fluorescence amplified detection of proteases by the catalytic activation of a semisynthetic sensor†

Chemical Communications Pub Date: 2013-05-22 DOI: 10.1039/C3CC42791A

Abstract

A general approach to mimic the sensing scheme of allosteric enzymes is developed. Through the covalent labeling of a sulfonamide inhibitor to the enzyme HCAII via SNAP-tag protein, the enzyme is rendered inactive. Catalytic activation is triggered only when a protease is present to cleave the recognized peptide sequence.

Graphical abstract: Fluorescence amplified detection of proteases by the catalytic activation of a semisynthetic sensor
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